2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid

• IUPAC Name: 2-chloro-5-[(2-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H12ClNO4/c1-21-13-5-3-2-4-10(13)14(18)17-9-6-7-12(16)11(8-9)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: RUVTZYNNGOPVNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol

Description

2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid is an organic compound with a complex structure that includes a chloro group, a methoxyphenyl group, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid typically involves multiple steps. One common method includes the reaction of 2-chloro-5-aminobenzoic acid with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully monitored and controlled to minimize impurities and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various derivatives depending on the nucleophile introduced .

Scientific Research Applications

2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-5-methoxybenzoic acid
• 2-Chloro-5-aminobenzoic acid
• 2-Methoxybenzoyl chloride

Uniqueness

2-Chloro-5-{[(2-methoxyphenyl)carbonyl]amino}benzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications that similar compounds may not be suitable for .